Cas no 170864-82-1 (2,2′-(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid)

• Product Name: 2,2′-(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid
• CAS No: 170864-82-1
• MF: C₂₀H₁₄N₄O₁₂S₄
• MW: 630.604759693146
• CID: 2095082
• PubChem ID: 9809413
• Update Time: 2025-04-21

2,2′-(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,2′-(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid
• 2-[4-(4,6-disulfo-1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole-4,6-disulfonic acid
• Bisdisulizole free acid
• 2,2'-(1,4-Phenylene)bis(1H-benzo[d]imidazole-4,6-disulfonic acid)
• DTXSID30168960
• 170864-82-1
• CHEMBL2111085
• 2,2'-(1,4-Phenylene)bis(1H-benzimidazole-4,6-disulfonic acid)
• 1H-Benzimidazole-4,6-disulfonic acid, 2,2'-(1,4-phenylene)bis-
• I18TO1635N
• Bisdisulizole
• DTXCID8091451
• UNII-I18TO1635N
• SCHEMBL62139
• Q27280242

• Inchi： 1S/C20H14N4O12S4/c25-37(26,27)11-5-13-17(15(7-11)39(31,32)33)23-19(21-13)9-1-2-10(4-3-9)20-22-14-6-12(38(28,29)30)8-16(18(14)24-20)40(34,35)36/h1-8H,(H,21,23)(H,22,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36)
• InChI Key： LYLOSUMZZKYEDT-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2=C1N=C(C1C=CC(=CC=1)C1=NC3C(=CC(=CC=3N1)S(=O)(=O)O)S(=O)(=O)O)N2)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 629.94910659Da
• Monoisotopic Mass: 629.94910659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 308Ų

2,2′-(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles